Cas no 65205-97-2 (Heptadecenoic acid, 3-[[(carboxymethyl)amino]carbonyl]-)

• Product Name: Heptadecenoic acid, 3-[[(carboxymethyl)amino]carbonyl]-
• CAS No: 65205-97-2
• MF: C₂₀H₃₅NO₅
• MW: 369.495606660843
• CID: 389258
• PubChem ID: 71370815
• Update Time: 2025-04-19

Heptadecenoic acid, 3-[[(carboxymethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Heptadecenoic acid, 3-[[(carboxymethyl)amino]carbonyl]-
• 3-(carboxymethylcarbamoyl)heptadec-2-enoic acid
• DTXSID20793780
• 3-[(Carboxymethyl)carbamoyl]heptadec-2-enoic acid
• 65205-97-2

• Inchi： 1S/C20H35NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(15-18(22)23)20(26)21-16-19(24)25/h15H,2-14,16H2,1H3,(H,21,26)(H,22,23)(H,24,25)
• InChI Key： KNOAILOWHKMPMQ-UHFFFAOYSA-N
• SMILES： O=C(C(=CC(=O)O)CCCCCCCCCCCCCC)NCC(=O)O

Computed Properties

• Exact Mass: 369.25152322g/mol
• Monoisotopic Mass: 369.25152322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 104Ų